Cas no 2138354-70-6 (5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine
• CAS No: 2138354-70-6
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• CID: 6148087
• PubChem ID: 165483082
• Update Time: 2025-06-29

5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine
• EN300-1104744
• 2138354-70-6
• 5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C13H14BrN3/c14-11-6-9(5-8-1-2-8)7-12-15-13(10-3-4-10)16-17(11)12/h6-8,10H,1-5H2
• InChI Key： STVDPJBQPFPHCW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=NC(C3CC3)=NN21)CC1CC1

Computed Properties

• Exact Mass: 291.03711g/mol
• Monoisotopic Mass: 291.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4triazolo1,5-apyridine

Introduction to 5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-apyridine (CAS No. 2138354-70-6)

The compound 5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-apyridine (CAS No. 2138354-70-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds for therapeutic applications. This compound belongs to the triazoloapyridine class, a structural motif that has garnered considerable attention due to its demonstrated biological activity and potential in drug discovery. The unique combination of bromine and cyclopropyl substituents in its molecular structure imparts distinct electronic and steric properties, making it a versatile candidate for further chemical manipulation and biological evaluation.

Recent studies have highlighted the importance of triazoloapyridine derivatives in the development of small-molecule inhibitors targeting various disease-related pathways. The presence of the triazole ring within the apyridine core enhances the compound's ability to interact with biological targets, such as enzymes and receptors, by providing multiple binding pockets and hydrogen bonding opportunities. Additionally, the bromo substituent at the 5-position serves as a valuable handle for further derivatization via cross-coupling reactions, enabling the synthesis of a diverse library of analogs for structure-activity relationship (SAR) studies.

The cyclopropyl groups at the 2- and 7-positions introduce steric bulk and electronic modulation to the molecule. These substituents are known to influence both the pharmacokinetic properties and binding affinity of drug candidates. The cyclopropylmethyl group at the 7-position further contributes to the compound's complexity, potentially enhancing its solubility and metabolic stability while maintaining strong binding interactions with biological targets. This structural complexity makes 5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-apyridine (CAS No. 2138354-70-6) an intriguing candidate for further exploration in medicinal chemistry.

In the context of contemporary drug discovery, heterocyclic compounds like triazoloapyridines have shown promise in addressing unmet medical needs across multiple therapeutic areas. For instance, derivatives of this class have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The versatility of the triazole moiety allows for facile modifications that can fine-tune pharmacological properties such as potency, selectivity, and toxicity profiles. The incorporation of additional functional groups into this scaffold has led to several lead compounds that are currently undergoing preclinical evaluation.

The synthesis of 5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-apyridine (CAS No. 2138354-70-6) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the triazolopyridine core followed by functional group interconversions to introduce the bromo and cyclopropyl substituents. Advanced computational methods have been employed to optimize synthetic routes and predict regioselectivity during these transformations.

The biological evaluation of this compound has revealed promising activity against several targets relevant to human health. Preliminary in vitro assays have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. The dual functionality provided by the triazole and apyridine moieties appears to contribute to its broad spectrum of activity by allowing multiple interactions with biological macromolecules. Further studies are underway to elucidate its mechanism of action and assess its potential as a therapeutic agent.

One notable aspect of this compound is its potential for developing next-generation therapeutics with improved pharmacokinetic profiles. The presence of lipophilic cyclopropyl groups can enhance membrane permeability while minimizing off-target effects through careful optimization of substitution patterns. Such features are critical for achieving clinical success in drug development programs where balance between efficacy and safety is paramount.

The future directions for research involving 5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-apyridine (CAS No. 2138354-70-6) include exploring novel synthetic methodologies that could streamline its production at scale. Additionally, there is significant interest in leveraging biocatalysis or flow chemistry techniques to enhance reaction efficiency and sustainability without compromising yield or purity standards required for pharmaceutical applications.

In conclusion,5-bromo-2-cyclopropyl-7-(cyclopropylmethyl)-1,2,4-triazolo[1,5-apyridine (CAS No. 2138354-70-6) stands out as a structurally complex yet biologically relevant compound with substantial potential in medicinal chemistry research programs worldwide。 Its unique scaffold offers opportunities for designing innovative therapeutics targeting various diseases while adhering to modern drug discovery principles aimed at improving patient outcomes through rational molecular design。